Cas no 20594-92-7 (1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide)

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide structure
20594-92-7 structure
Product Name:1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
CAS No:20594-92-7
MF:C14H10N2O2
MW:238.241403102875
CID:1394957
PubChem ID:569601
Update Time:2025-04-20

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
    • 4-oxido-3,5-diphenyl-1,2,4-oxadiazol-4-ium
    • 3,5-diphenyl-1 ,2,4-oxadiazole-4-oxide
    • 20594-92-7
    • DTXSID30341054
    • Inchi: 1S/C14H10N2O2/c17-16-13(11-7-3-1-4-8-11)15-18-14(16)12-9-5-2-6-10-12/h1-10H
    • InChI Key: DUFTVORLLGQZQC-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=[N+](C(C2C=CC=CC=2)=N1)[O-]

Computed Properties

  • Exact Mass: 238.0743
  • Monoisotopic Mass: 238.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 52.97

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 h, -40 °C → 0 °C
Reference
Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids
Carloni, Laure-Elie; Mohnani, Stefan; Bonifazi, Davide, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Raw materials

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Preparation Products

1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Related Literature

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